2-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(3-(pyridin-2-yloxy)phenyl)-2,4,5,6-tetrahydrocyclopenta[c]pyrazole-3-carboxamide

• IUPAC Name: 2-(1,1-dioxothiolan-3-yl)-N-(3-pyridin-2-yloxyphenyl)-5,6-dihydro-4H-cyclopenta[c]pyrazole-3-carboxamide
• InChI: InChI=1S/C22H22N4O4S/c27-22(24-15-5-3-6-17(13-15)30-20-9-1-2-11-23-20)21-18-7-4-8-19(18)25-26(21)16-10-12-31(28,29)14-16/h1-3,5-6,9,11,13,16H,4,7-8,10,12,14H2,(H,24,27)
• InChI Key: XRABHMNBPPUKTM-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(N(N=C2C1)C3CCS(=O)(=O)C3)C(=O)NC4=CC(=CC=C4)OC5=CC=CC=N5
• Molecular Formula: C22H22N4O4S
• Molecular Weight: 438.5 g/mol

Description

2-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(3-(pyridin-2-yloxy)phenyl)-2,4,5,6-tetrahydrocyclopenta[c]pyrazole-3-carboxamide is a useful research compound. Its molecular formula is C22H22N4O4S and its molecular weight is 438.5. The purity is usually 95%.
BenchChem offers high-quality 2-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(3-(pyridin-2-yloxy)phenyl)-2,4,5,6-tetrahydrocyclopenta[c]pyrazole-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(3-(pyridin-2-yloxy)phenyl)-2,4,5,6-tetrahydrocyclopenta[c]pyrazole-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation

Antimicrobial and Antiproliferative Activities :

• Pyrimidine derivatives, including certain pyrazole derivatives, have been synthesized and evaluated for their antimicrobial activity. These compounds are significant due to their potential applications in medicine, including their use as antibiotics or antifungal agents (Rathod & Solanki, 2018).
• A study on tetrasubstituted pyrazolo[4,3-c]pyridines demonstrated their antiproliferative activity against cancer cell lines, highlighting the therapeutic potential of pyrazole derivatives in cancer treatment (Razmienė et al., 2021).

Chemical Synthesis and Characterization :

• The synthesis of substituted pyrazolo[4,3-c]pyridine-3-ols as novel fused heterobicycles has been explored, indicating the versatility of pyrazole derivatives in developing new heterocyclic compounds with potential applications in various scientific fields (Karthikeyan et al., 2014).

Cytotoxic Heterocyclic Compounds :

• Research on the utilization of propenone derivatives in synthesizing new cytotoxic heterocyclic compounds bearing pyrazole and isoxazole derivatives has been conducted. These compounds have shown promising in vitro cytotoxic activity against certain cancer cell lines, suggesting their potential in cancer chemotherapy (Mansour et al., 2020).